Cas no 81578-43-0 (1,2-Cyclooctanedione, 3,3,8,8-tetramethyl-)
81578-43-0 structure
Product Name:1,2-Cyclooctanedione, 3,3,8,8-tetramethyl-
CAS No:81578-43-0
MF:C12H20O2
MW:196.286004066467
CID:703672
PubChem ID:13146916
Update Time:2025-04-19
1,2-Cyclooctanedione, 3,3,8,8-tetramethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Cyclooctanedione, 3,3,8,8-tetramethyl-
- 3,3,8,8-tetramethylcyclooctane-1,2-dione
- DTXSID30521894
- 81578-43-0
- SCHEMBL965199
-
- Inchi: 1S/C12H20O2/c1-11(2)7-5-6-8-12(3,4)10(14)9(11)13/h5-8H2,1-4H3
- InChI Key: OFUVUDZHGRTQMW-UHFFFAOYSA-N
- SMILES: O=C1C(C(C)(C)CCCCC1(C)C)=O
Computed Properties
- Exact Mass: 196.146329876g/mol
- Monoisotopic Mass: 196.146329876g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 34.1Ų
1,2-Cyclooctanedione, 3,3,8,8-tetramethyl- Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
81578-43-0 (1,2-Cyclooctanedione, 3,3,8,8-tetramethyl-) Related Products
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